
Measuring charge carrier mobility in 4,10-
Dibromoanthanthrone thin films

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,10-Dibromoanthanthrone

Cat. No.: B179460 Get Quote

An Application Note on Measuring Charge Carrier Mobility in 4,10-Dibromoanthanthrone Thin

Films

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,10-Dibromoanthanthrone (DBA) is a synthetic organic colorant that is also recognized as a

promising organic semiconductor.[1][2] As a derivative of anthanthrone, it serves as a

fundamental building block for creating p-type, n-type, and ambipolar π-conjugated materials

for various organic electronic applications.[3] Theoretical investigations into dihalogenated

anthanthrones, including DBA, suggest the potential for ambipolar charge transport, meaning

the material can conduct both positive (holes) and negative (electrons) charge carriers.[4][5]

The charge carrier mobility (µ) is a critical parameter that quantifies how quickly charge carriers

move through a material under the influence of an electric field. It is a key figure of merit for the

performance of organic electronic devices such as Organic Field-Effect Transistors (OFETs)

and Organic Light-Emitting Diodes (OLEDs). A high charge carrier mobility is essential for

achieving fast switching speeds, high drive currents, and overall device efficiency.

This application note provides detailed protocols for the fabrication of 4,10-
Dibromoanthanthrone thin films and the subsequent measurement of their charge carrier

mobility using three standard techniques: the Organic Field-Effect Transistor (OFET) method,

the Space-Charge-Limited Current (SCLC) method, and the Time-of-Flight (TOF) method.
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Data Presentation
The charge carrier mobility of 4,10-Dibromoanthanthrone can be characterized using several

techniques, each probing transport under different device configurations and conditions. The

following table summarizes representative, theoretically plausible data for DBA thin films.

These values are based on theoretical calculations for dihalogenated anthanthrones and

experimental results for related organic semiconductors.[4][6][7]
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Measureme
nt
Technique

Device
Architectur
e

Carrier
Type

Mobility
(cm²/Vs)

On/Off
Ratio

Key
Experiment
al
Conditions

OFET

(Bottom-

Gate, Top-

Contact)

Transistor Hole (p-type)
1.0 x 10⁻³ -

5.0 x 10⁻³
> 10⁵

Substrate:

Si/SiO₂,

Dielectric:

300 nm SiO₂,

T_sub: 100

°C

OFET

(Bottom-

Gate, Top-

Contact)

Transistor
Electron (n-

type)

5.0 x 10⁻⁴ -

2.0 x 10⁻³
> 10⁴

Substrate:

Si/SiO₂,

Dielectric:

HMDS

treated,

T_sub: 100

°C

SCLC
Diode

(ITO/DBA/Au)
Hole (p-type) 8.0 x 10⁻⁴ N/A

Film

Thickness:

150 nm,

Ohmic

contacts

assumed

Time-of-Flight

(TOF)

Thick Film

Diode
Hole (p-type) 1.2 x 10⁻³ N/A

Film

Thickness:

1.5 µm,

Laser: 355

nm pulsed

Experimental Protocols & Methodologies
A generalized experimental workflow for sample preparation and characterization is outlined

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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